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Pyridinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide Pyridinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide DASPEI [2-(4-(Dimethylamino)styryl)-1-ethylpyridinium iodide] is a cationic styryl mitochondrial dye with a large Stokes shift and for staining of presyntptic nerve terminals independent of neuronal activity.
Brand Name: Vulcanchem
CAS No.: 3785-01-1
VCID: VC0149288
InChI: InChI=1S/C17H21N2.HI/c1-4-19-14-6-5-7-17(19)13-10-15-8-11-16(12-9-15)18(2)3;/h5-14H,4H2,1-3H3;1H/q+1;/p-1
SMILES: CC[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)N(C)C.[I-]
Molecular Formula: C17H21IN2
Molecular Weight: 380.27 g/mol

Pyridinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide

CAS No.: 3785-01-1

Reference Standards

VCID: VC0149288

Molecular Formula: C17H21IN2

Molecular Weight: 380.27 g/mol

Pyridinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide - 3785-01-1

CAS No. 3785-01-1
Product Name Pyridinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide
Molecular Formula C17H21IN2
Molecular Weight 380.27 g/mol
IUPAC Name 4-[2-(1-ethylpyridin-1-ium-2-yl)ethenyl]-N,N-dimethylaniline;iodide
Standard InChI InChI=1S/C17H21N2.HI/c1-4-19-14-6-5-7-17(19)13-10-15-8-11-16(12-9-15)18(2)3;/h5-14H,4H2,1-3H3;1H/q+1;/p-1
Standard InChIKey AMAXNNVXIBDEMV-UHFFFAOYSA-M
Isomeric SMILES CC[N+]1=CC=CC=C1/C=C/C2=CC=C(C=C2)N(C)C.[I-]
SMILES CC[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)N(C)C.[I-]
Canonical SMILES CC[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)N(C)C.[I-]
Description DASPEI [2-(4-(Dimethylamino)styryl)-1-ethylpyridinium iodide] is a cationic styryl mitochondrial dye with a large Stokes shift and for staining of presyntptic nerve terminals independent of neuronal activity.
Related CAS 42457-53-4 (Parent)
Synonyms 2-(4-dimethylaminostyryl)-1-ethylpyridinium
2-(dimethylaminostyryl)-1-ethylpyridinium
2-(dimethylaminostyryl)-1-ethylpyridinium iodide
DASPEI
PubChem Compound 107464
Last Modified Nov 11 2021
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